3,4-dichloro-N-(1-ethylpropyl)benzamide

• IUPAC Name: 3,4-dichloro-N-pentan-3-ylbenzamide
• InChI: InChI=1S/C12H15Cl2NO/c1-3-9(4-2)15-12(16)8-5-6-10(13)11(14)7-8/h5-7,9H,3-4H2,1-2H3,(H,15,16)
• InChI Key: RGAYEQVPWKIXCA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

3,4-dichloro-N-(1-ethylpropyl)benzamide (DCPB) is a chemical compound that belongs to the class of amides. It is commonly used in scientific research as a tool to study the biochemical and physiological effects of its mechanism of action. DCPB has been shown to have various advantages and limitations in lab experiments, and there are several future directions for its use.

Mechanism of Action

3,4-dichloro-N-(1-ethylpropyl)benzamide exerts its effects by binding to specific sites on the TRPV1 channel and P2X3 receptor. This binding inhibits the function of these channels, thereby reducing pain perception and sensory transmission.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce pain perception in animal models of neuropathic pain and inflammatory pain. This compound has also been shown to reduce coughing and airway hyperresponsiveness in animal models of asthma.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-(1-ethylpropyl)benzamide has several advantages and limitations for lab experiments. One advantage is that it is a highly specific inhibitor of the TRPV1 channel and P2X3 receptor, which allows for precise manipulation of these targets. However, this compound has a relatively short half-life, which limits its usefulness in long-term experiments.

Future Directions

There are several future directions for the use of 3,4-dichloro-N-(1-ethylpropyl)benzamide in scientific research. One direction is the development of more potent and selective inhibitors of the TRPV1 channel and P2X3 receptor. Another direction is the investigation of the role of these channels and receptors in various disease states, such as chronic pain and asthma. Additionally, this compound could be used as a tool to study the effects of other compounds on the TRPV1 channel and P2X3 receptor.

Synthesis Methods

3,4-dichloro-N-(1-ethylpropyl)benzamide can be synthesized using a multi-step process. The first step involves the reaction of 3,4-dichlorobenzoyl chloride with 1-ethylpropylamine in the presence of a base such as triethylamine. This reaction produces the intermediate this compound chloride. The second step involves the reaction of this intermediate with sodium hydroxide to produce this compound.

Scientific Research Applications

3,4-dichloro-N-(1-ethylpropyl)benzamide is commonly used in scientific research as a tool to study the mechanism of action of various receptors and ion channels. It has been shown to have an inhibitory effect on the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception. This compound has also been shown to have an inhibitory effect on the P2X3 receptor, which is involved in sensory transmission.